Cas no 71398-14-6 (Antibiotic BBK 311)

Antibiotic BBK 311 structure
Antibiotic BBK 311 structure
Product Name:Antibiotic BBK 311
CAS No:71398-14-6
MF:C23H45N5O12
MW:583.629707098007
CID:570289
Update Time:2023-08-02

Antibiotic BBK 311 Chemical and Physical Properties

Names and Identifiers

    • 4'-deoxy-6'-N-methylamikacin
    • 4)]-N1-[(2S)-4-amino-2-hydroxy-1-oxobutyl]-2-deoxy-(9CI)
    • Antibiotic BBK 311
    • D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(4,6-dideoxy-6-(methylamino)-alpha-D-xylo-hexopyranosyl-(1-4)-N(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
    • 4-Amino-N-(5-amino-2-[(3-amino-3-deoxyhexopyranosyl)oxy]-4-{[4,6-dideoxy-6-(methylamino)hexopyranosyl]oxy}-3-hydroxycyclohexyl)-2-hydroxybutanimidic acid
    • Inchi: 1S/C23H45N5O12/c1-27-6-8-4-12(31)15(32)22(37-8)39-19-9(25)5-10(28-21(36)11(30)2-3-24)20(18(19)35)40-23-17(34)14(26)16(33)13(7-29)38-23/h8-20,22-23,27,29-35H,2-7,24-26H2,1H3,(H,28,36)/t8-,9-,10+,11-,12-,13+,14-,15+,16+,17+,18-,19+,20-,22+,23+/m0/s1
    • InChI Key: NFQSTZWJVAZQFI-CEDZBATRSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NC([C@H](CCN)O)=O)N)O[C@@H]1[C@@H]([C@H](C[C@@H](CNC)O1)O)O)O

Computed Properties

  • Exact Mass: 583.306472
  • Monoisotopic Mass: 583.306472
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 11
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 298

Experimental Properties

  • Density: 1.51
  • Boiling Point: 941.4°C at 760 mmHg
  • Flash Point: 523.1°C
  • Refractive Index: 1.634
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